Cas no 77668-69-0 (N-Me-L-Ala-maytansinol)

• Product Name: N-Me-L-Ala-maytansinol
• CAS No: 77668-69-0
• MF: C₃₂H₄₄ClN₃O₉
• MW: 650.159468650818
• CID: 2359963
• Update Time: 2023-08-07

N-Me-L-Ala-maytansinol Chemical and Physical Properties

Names and Identifiers

• N-Me-L-Ala-maytansinol

• Inchi： 1S/C32H44ClN3O9/c1-17-10-9-11-24(42-8)32(40)16-23(43-30(39)35-32)18(2)28-31(4,45-28)25(44-29(38)19(3)34-5)15-26(37)36(6)21-13-20(12-17)14-22(41-7)27(21)33/h9-11,13-14,18-19,23-25,28,34,40H,12,15-16H2,1-8H3,(H,35,39)/b11-9+,17-10+/t18-,19+,23+,24-,25+,28+,31+,32+/m1/s1
• InChI Key： ANHBJISROJTYCJ-MSKZWLSNSA-N
• SMILES： ClC1C(=CC2CC(C)=CC=C[C@H]([C@]3(C[C@@H]([C@@H](C)[C@H]4[C@](C)([C@H](CC(N(C)C=1C=2)=O)OC([C@H](C)NC)=O)O4)OC(N3)=O)O)OC)OC |t:7,9|

Computed Properties

• Exact Mass: 649.276608g/mol
• Monoisotopic Mass: 649.276608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 45
• Rotatable Bond Count: 6
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 148
• Molecular Weight: 650.2g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams